Cas no 2138821-24-4 (Butanoic acid, 2-[(4-bromo-2-thienyl)methylene]-)
Butanoic acid, 2-[(4-bromo-2-thienyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-[(4-bromo-2-thienyl)methylene]-
-
- Inchi: 1S/C9H9BrO2S/c1-2-6(9(11)12)3-8-4-7(10)5-13-8/h3-5H,2H2,1H3,(H,11,12)
- InChI Key: YLGHVSZWEOBFKQ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(=CC1SC=C(Br)C=1)CC
Butanoic acid, 2-[(4-bromo-2-thienyl)methylene]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-390633-0.05g |
(2E)-2-[(4-bromothiophen-2-yl)methylidene]butanoic acid |
2138821-24-4 | 0.05g |
$612.0 | 2023-03-02 | ||
| Enamine | EN300-390633-0.1g |
(2E)-2-[(4-bromothiophen-2-yl)methylidene]butanoic acid |
2138821-24-4 | 0.1g |
$640.0 | 2023-03-02 | ||
| Enamine | EN300-390633-0.25g |
(2E)-2-[(4-bromothiophen-2-yl)methylidene]butanoic acid |
2138821-24-4 | 0.25g |
$670.0 | 2023-03-02 | ||
| Enamine | EN300-390633-0.5g |
(2E)-2-[(4-bromothiophen-2-yl)methylidene]butanoic acid |
2138821-24-4 | 0.5g |
$699.0 | 2023-03-02 | ||
| Enamine | EN300-390633-1.0g |
(2E)-2-[(4-bromothiophen-2-yl)methylidene]butanoic acid |
2138821-24-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-390633-2.5g |
(2E)-2-[(4-bromothiophen-2-yl)methylidene]butanoic acid |
2138821-24-4 | 2.5g |
$1428.0 | 2023-03-02 | ||
| Enamine | EN300-390633-5.0g |
(2E)-2-[(4-bromothiophen-2-yl)methylidene]butanoic acid |
2138821-24-4 | 5.0g |
$2110.0 | 2023-03-02 | ||
| Enamine | EN300-390633-10.0g |
(2E)-2-[(4-bromothiophen-2-yl)methylidene]butanoic acid |
2138821-24-4 | 10.0g |
$3131.0 | 2023-03-02 |
Butanoic acid, 2-[(4-bromo-2-thienyl)methylene]- Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on Butanoic acid, 2-[(4-bromo-2-thienyl)methylene]-
Butanoic acid, 2-[(4-bromo-2-thienyl)methylene]- (CAS No. 2138821-24-4): An Overview of Its Structure, Properties, and Applications
Butanoic acid, 2-[(4-bromo-2-thienyl)methylene]- (CAS No. 2138821-24-4) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug discovery and development. This compound is characterized by its distinct structural features, which include a butanoic acid moiety and a brominated thiophene group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and industrial applications.
The molecular formula of Butanoic acid, 2-[(4-bromo-2-thienyl)methylene]- is C10H9BrO2, with a molecular weight of approximately 237.08 g/mol. The compound's structure consists of a butanoic acid chain attached to a thiophene ring via a double bond, with a bromine atom substituting one of the hydrogen atoms on the thiophene ring. This unique arrangement of functional groups contributes to its chemical reactivity and biological activity.
In terms of physical properties, Butanoic acid, 2-[(4-bromo-2-thienyl)methylene]- is typically a solid at room temperature, with a melting point ranging from 65°C to 70°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for use in various chemical reactions and analytical techniques.
The synthesis of Butanoic acid, 2-[(4-bromo-2-thienyl)methylene]- can be achieved through several methods, including the condensation of butanoic acid with 4-bromo-2-thiophenecarbaldehyde. This reaction typically proceeds under mild conditions and can be optimized to achieve high yields and purity. The synthetic route is well-documented in the literature and has been refined over the years to improve efficiency and reduce by-products.
In the context of medicinal chemistry, Butanoic acid, 2-[(4-bromo-2-thienyl)methylene]- has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, research has demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, its ability to modulate other biological processes makes it an attractive candidate for further investigation in areas such as neurodegenerative diseases and inflammatory disorders.
The biological activity of Butanoic acid, 2-[(4-bromo-2-thienyl)methylene]- has been evaluated through various in vitro and in vivo assays. In cell-based assays, it has been shown to exhibit cytotoxic effects on cancer cell lines while demonstrating minimal toxicity towards normal cells. These findings suggest that it may have selective antitumor properties that could be exploited for therapeutic purposes. Furthermore, preliminary studies have indicated that it can cross the blood-brain barrier, making it a potential candidate for central nervous system (CNS) disorders.
Beyond its potential therapeutic applications, Butanoic acid, 2-[(4-bromo-2-thienyl)methylene]- has also found use in other areas of research. For instance, it serves as an important intermediate in the synthesis of more complex molecules with diverse biological activities. Its reactivity with various functional groups allows chemists to introduce additional modifications that can enhance or alter its properties for specific applications.
In conclusion, Butanoic acid, 2-[(4-bromo-2-thienyl)methylene]- (CAS No. 2138821-24-4) is a versatile compound with significant potential in both fundamental research and practical applications. Its unique structure and properties make it an attractive candidate for further exploration in medicinal chemistry and drug discovery. As ongoing research continues to uncover new insights into its mechanisms of action and biological effects, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.
2138821-24-4 (Butanoic acid, 2-[(4-bromo-2-thienyl)methylene]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)